
The Decay Scheme of Gold-196: An In-depth
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Gold-196

Cat. No.: B1263354 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Gold-196 (¹⁹⁶Au), a radioactive isotope of gold, undergoes a dual decay process, transforming

into two different stable nuclei, Platinum-196 (¹⁹⁶Pt) and Mercury-196 (¹⁹⁶Hg). This technical

guide provides a comprehensive overview of the decay scheme of ¹⁹⁶Au, its associated energy

levels, and the experimental methodologies used to elucidate these nuclear properties. The

data presented is crucial for applications in nuclear physics research and may have relevance

in fields such as radiopharmaceutical development where precise understanding of decay

characteristics is paramount.

Decay Properties of Gold-196
Gold-196, with a half-life of 6.1669 days, decays primarily through electron capture to ¹⁹⁶Pt

with a branching ratio of 92.8%. A smaller fraction, 7.2%, decays via beta-minus (β⁻) emission

to ¹⁹⁶Hg.[1] The decay process also involves the emission of gamma rays and conversion

electrons as the daughter nuclei transition from excited states to their ground states.

In addition to the ground state, ¹⁹⁶Au has two notable isomeric states. The first, ¹⁹⁶ᵐ¹Au, has a

half-life of 8.1 seconds and the second, ¹⁹⁶ᵐ²Au, has a half-life of 9.6 hours.[1][2] This guide

focuses on the decay of the ¹⁹⁶Au ground state.
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Table 1: General Decay Properties of ¹⁹⁶Au (Ground
State)

Property Value Unit

Half-life (T₁⸝₂) 6.1669 (6) days

Spin and Parity (Jᴫ) 2⁻

Electron Capture (EC) Decay

Branching Ratio 92.8 (8) %

Q-value (EC) 1506 (3) keV

Daughter Nucleus ¹⁹⁶Pt

Beta-Minus (β⁻) Decay

Branching Ratio 7.2 (8) %

Q-value (β⁻) 686 (3) keV

Daughter Nucleus ¹⁹⁶Hg

Decay Scheme and Energy Levels
The decay of ¹⁹⁶Au populates excited states in both ¹⁹⁶Pt and ¹⁹⁶Hg. The subsequent de-

excitation of these levels results in a complex spectrum of gamma rays and conversion

electrons.

Electron Capture Decay to ¹⁹⁶Pt
The electron capture decay of ¹⁹⁶Au primarily populates the 2⁺ excited state at 355.73 keV in

¹⁹⁶Pt. Other higher energy levels in ¹⁹⁶Pt are also populated, albeit with lower probabilities. The

subsequent gamma transitions from these excited states to the ground state of ¹⁹⁶Pt are well-

characterized.

Beta-Minus Decay to ¹⁹⁶Hg
The β⁻ decay of ¹⁹⁶Au predominantly feeds the 2⁺ excited state at 426.10 keV in ¹⁹⁶Hg. The de-

excitation of this level to the stable ground state of ¹⁹⁶Hg results in the emission of a

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1263354?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


characteristic gamma ray.

Table 2: Major Gamma Transitions in the Decay of ¹⁹⁶Au
Energy (keV) Relative Intensity Transition Daughter Nucleus

333.03 22.9 2⁺ → 2⁺ ¹⁹⁶Pt

355.73 87.0 2⁺ → 0⁺ ¹⁹⁶Pt

426.10 6.6 2⁺ → 0⁺ ¹⁹⁶Hg

Note: Relative intensities are normalized to the most intense gamma ray (355.73 keV).

Experimental Protocols
The characterization of the ¹⁹⁶Au decay scheme has been accomplished through various

experimental techniques, primarily involving high-resolution gamma-ray and conversion

electron spectroscopy.

Production of ¹⁹⁶Au
Sources of ¹⁹⁶Au for experimental studies are typically produced through nuclear reactions. A

common method is the ¹⁹⁷Au(γ,n)¹⁹⁶Au reaction, where a stable gold target is irradiated with

high-energy photons (bremsstrahlung).[3] Another method involves the irradiation of platinum

targets with deuterons, such as the ¹⁹⁶Pt(d,2n)¹⁹⁶Au reaction.[4]

Gamma-Ray Spectroscopy
High-purity germanium (HPGe) detectors are the standard for measuring the energies and

intensities of gamma rays emitted during the decay of ¹⁹⁶Au.

Experimental Setup: A typical setup consists of an HPGe detector coupled to a multi-channel

analyzer (MCA). The radioactive ¹⁹⁶Au source is placed at a calibrated distance from the

detector. To minimize background radiation, the detector is often housed in a lead shield.

Energy and Efficiency Calibration: The energy calibration of the spectrometer is performed

using standard radioactive sources with well-known gamma-ray energies (e.g., ¹³⁷Cs, ⁶⁰Co).
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The detection efficiency as a function of energy is also determined using calibrated multi-

gamma sources.

Data Analysis: The resulting gamma-ray spectrum is analyzed to identify the photopeaks

corresponding to the gamma transitions in the daughter nuclei. The area of each photopeak

is proportional to the intensity of the corresponding gamma ray.

Conversion Electron Spectroscopy
Internal conversion is a process that competes with gamma-ray emission, where the nuclear

excitation energy is transferred to an atomic electron, which is then ejected from the atom.

Experimental Setup: Magnetic or silicon-based electron spectrometers are used to measure

the kinetic energy of the conversion electrons.

Data Analysis: The energies of the conversion electrons are used to determine the transition

energies and the atomic shell from which the electron was ejected. The intensity of the

conversion electrons, relative to the corresponding gamma-ray intensity, allows for the

determination of the internal conversion coefficient (ICC). The ICC is a key parameter for

determining the multipolarity of the nuclear transition.

Coincidence Measurements
Gamma-gamma coincidence spectroscopy is a powerful technique used to establish the

relationships between different gamma rays in a decay cascade.

Experimental Setup: This technique typically employs two or more detectors (e.g., HPGe or

NaI(Tl) scintillators) positioned at specific angles relative to the source.

Logic: An event is recorded only when two (or more) detectors register a gamma ray within a

very short time window.

Data Analysis: By gating on a specific gamma-ray energy in one detector, the coincident

gamma rays detected in the other detector(s) can be identified. This helps to build the level

scheme of the daughter nucleus by identifying which transitions precede or follow others.

Visualization of the Decay Scheme
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The following diagrams, generated using the DOT language, illustrate the simplified decay

scheme of ¹⁹⁶Au and a conceptual workflow for a typical gamma-ray spectroscopy experiment.
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Caption: Simplified decay scheme of Gold-196.
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Caption: Experimental workflow for gamma-ray spectroscopy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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